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Compound of Interest

Compound Name: O-p-Tolyl chlorothioformate

CAS No.: 937-63-3

Cat. No.: B1294495

Get Quote

O-p-Tolyl chlorothioformate (CAS No. 937-63-3), also known as O-(4-methylphenyl)

carbonochloridothioate, is a key synthetic intermediate. Its utility in forming thiocarbamates and

other sulfur-containing scaffolds makes it a frequent component in medicinal chemistry

campaigns.[1][2] However, the very reactivity that makes it synthetically valuable also

necessitates stringent safety protocols.

Physicochemical Properties
A foundational understanding of the compound's physical properties is the first step in a

comprehensive risk assessment.

Table 1: Physicochemical Data for O-p-Tolyl chlorothioformate
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Property Value Source(s)

CAS Number 937-63-3 [3][4][5]

Molecular Formula C₈H₇ClOS [2][3][5][6][7]

Molecular Weight 186.66 g/mol [1][3][5]

Appearance Clear yellow liquid [7][8]

Boiling Point
~71°C @ 1 mmHg; 245°C @

760 mmHg
[1][2]

Density ~1.225 g/mL at 25°C [1]

Flash Point 96°C (204.8°F) - Closed Cup [1][2]

Sensitivity Moisture Sensitive [2]

Reactivity and Incompatibilities: The "Why" Behind the
Hazard
The primary hazard of O-p-Tolyl chlorothioformate stems from its high reactivity. The

molecule's electrophilic carbon is readily attacked by nucleophiles.

Hydrolysis: This is the most critical reaction to control from a safety perspective. The

compound is moisture-sensitive and reacts with water to liberate toxic and corrosive gases,

including hydrogen chloride (HCl).[9] This dictates the mandatory use of anhydrous handling

and storage techniques.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and

amines, as these can trigger vigorous and potentially hazardous reactions.[2]

GHS Hazard Identification
The Globally Harmonized System (GHS) provides a clear and immediate summary of the

primary dangers.

Table 2: GHS Classification
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Pictograms Signal Word Hazard Statements

Danger[8]

H314: Causes severe skin

burns and eye damage.[4]

H331: Toxic if inhaled.

This compound is a potent lachrymator, meaning it causes tearing and intense irritation upon

exposure.[8] It is extremely destructive to the tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.[10]

Risk Mitigation: A Framework for Safe Operation
A multi-layered approach involving engineering controls, administrative procedures, and

personal protective equipment is essential for mitigating the risks associated with O-p-Tolyl
chlorothioformate.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the hazard.

Chemical Fume Hood: All handling of O-p-Tolyl chlorothioformate must be performed in a

properly functioning chemical fume hood. This is non-negotiable and serves to contain

vapors and prevent inhalation, the most acute route of toxic exposure.

Emergency Equipment: An eyewash station and a safety shower must be immediately

accessible and tested regularly.

Personal Protective Equipment (PPE): The Last Barrier
PPE is a critical final barrier against exposure. The following must be worn at all times when

handling the reagent:

Eye Protection: Chemical safety goggles and a full-face shield are required. Goggles protect

against splashes, while the face shield provides a secondary layer of protection for the entire

face.
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Hand Protection: Chemical-resistant gloves are mandatory. Given the corrosive nature of the

compound, butyl rubber or Viton™ gloves are recommended. Always inspect gloves for

integrity before use and practice proper glove removal techniques to avoid cross-

contamination.

Body Protection: A flame-retardant laboratory coat and closed-toe shoes are required. For

operations with a higher risk of splashing, a chemical-resistant apron should be worn over

the lab coat.

Standard Operating Procedures (SOPs): From
Receipt to Disposal
Adherence to a strict, well-defined SOP is paramount for ensuring safety and experimental

reproducibility.

Procurement and Storage
Receipt: Upon receipt, inspect the container for any signs of damage.

Storage: The compound must be stored in a cool, dry, well-ventilated area designated for

toxic and corrosive materials.[9] Recommended storage temperature is 2-8°C.[1] The

container must be kept tightly closed, and it is best practice to store it under an inert

atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.[6][9] Store locked

up and segregated from incompatible materials.[6][9]

Diagram 1: Core Safety & Handling Workflow
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Caption: A logical workflow for the safe lifecycle of O-p-Tolyl chlorothioformate in the lab.
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Experimental Protocol: Representative Synthesis of a
Thiocarbamate
This protocol demonstrates the integration of safety measures into a standard synthetic

procedure.

Apparatus Preparation: All glassware must be oven-dried and cooled under an inert

atmosphere (nitrogen or argon) to remove all traces of moisture.

Inert Atmosphere: Assemble the reaction apparatus in a chemical fume hood and purge with

inert gas.

Reagent Handling: Using gas-tight syringes, transfer all anhydrous solvents and reagents.

O-p-Tolyl chlorothioformate should be added slowly to the reaction vessel, as its reactions

are often exothermic.

Reaction: The reaction should be conducted at a controlled temperature (e.g., in an ice bath)

to manage the reaction rate.

Quenching: The reaction must be quenched carefully. A slow, dropwise addition of a

quenching agent (e.g., water or a saturated aqueous solution) is necessary to control the

release of heat and any off-gassing.

Work-up and Disposal: All aqueous layers from extraction are considered hazardous waste.

All contaminated materials (pipettes, silica gel, etc.) must be disposed of in a designated

solid hazardous waste container.

Spill and Emergency Procedures
Immediate and correct response to a spill is critical.

Diagram 2: Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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